![molecular formula C6H12N2O2S B035872 cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide CAS No. 1212331-13-9](/img/structure/B35872.png)
cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide
Overview
Description
“Cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide” is a chemical compound with the molecular formula C6H12N2O2S. Its molecular weight is 176.24 . It’s a solid substance .
Molecular Structure Analysis
The InChI code for “cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide” is 1S/C6H12N2O2S/c9-11(10)3-5-6(4-11)8-2-1-7-5/h5-8H,1-4H2 .Physical And Chemical Properties Analysis
“Cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide” is a solid substance . It should be stored at room temperature .Scientific Research Applications
Pharmaceutical Applications
cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide: is a compound with potential pharmaceutical applications due to its structural similarity to pyrrolopyrazine derivatives. These derivatives are known for a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects . The compound’s unique structure could be explored for the development of new medications targeting these areas.
Drug Discovery Research
The pyrrolopyrazine scaffold, which includes cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide , is an attractive target for drug discovery. Its nitrogen-containing heterocyclic compound structure plays a key role in drug production, and its derivatives have been isolated from various natural sources . Research into this compound could lead to the discovery of novel drugs with significant therapeutic potential.
Synthetic Chemistry
In synthetic chemistry, cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide can be used as a building block for creating complex molecules. Its solid form and stability at room temperature make it suitable for various synthetic routes, including cyclization, ring annulation, cycloaddition, and direct C-H arylation . This versatility is crucial for the synthesis of new compounds with desired properties.
Material Science
The structural properties of cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide could be beneficial in material science. Compounds with similar structures have been employed in the creation of organic materials, which are essential in developing new materials with specific electronic, mechanical, or chemical properties .
Biological Activity Studies
cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide: may serve as a model compound for studying various biological activities. Its structure allows for the exploration of structure-activity relationships (SAR), which are fundamental in understanding how structural changes in molecules affect their biological activity .
Antimicrobial Research
Given the antimicrobial potential of pyrrolopyrazine derivatives, cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide could be investigated for its efficacy against bacteria and fungi. This research could contribute to the development of new antimicrobial agents, which are increasingly needed due to the rise of antibiotic-resistant strains .
Kinase Inhibition
Kinase inhibitors are an important class of drugs that regulate various cellular processes. cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide shares structural features with pyrrolopyrazine derivatives that have shown activity in kinase inhibition. This suggests potential applications in designing inhibitors that could lead to treatments for diseases like cancer .
Antioxidant Development
The antioxidant properties of pyrrolopyrazine derivatives indicate that cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide could be explored for its ability to neutralize free radicals. This research could lead to the development of new antioxidant compounds that may prevent or treat oxidative stress-related diseases .
Safety And Hazards
properties
IUPAC Name |
(4aS,7aR)-1,2,3,4,4a,5,7,7a-octahydrothieno[3,4-b]pyrazine 6,6-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2S/c9-11(10)3-5-6(4-11)8-2-1-7-5/h5-8H,1-4H2/t5-,6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBPSKZNDAZYXNY-OLQVQODUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2CS(=O)(=O)CC2N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H]2CS(=O)(=O)C[C@H]2N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-Octahydrothieno[3,4-b]pyrazine 6,6-dioxide | |
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